![molecular formula C19H21N3O2S B3468958 2-[4-(1-azepanylsulfonyl)phenyl]imidazo[1,2-a]pyridine](/img/structure/B3468958.png)
2-[4-(1-azepanylsulfonyl)phenyl]imidazo[1,2-a]pyridine
Overview
Description
“2-[4-(1-azepanylsulfonyl)phenyl]imidazo[1,2-a]pyridine” is a complex organic compound. It belongs to the class of imidazo[1,2-a]pyridines, which are important fused bicyclic 5–6 heterocycles . These compounds are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are also useful in material science because of their structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups . The reaction also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, a CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups . The reaction also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates .Mechanism of Action
Target of Action
The primary targets of 2-[4-(1-azepanylsulfonyl)phenyl]imidazo[1,2-a]pyridine are Cyclooxygenase-2 (COX-2) enzymes and Mycobacterium tuberculosis (Mtb) . COX-2 is an enzyme that plays a crucial role in converting arachidonic acid to inflammatory mediators . Mtb is the bacterium responsible for causing tuberculosis .
Mode of Action
This compound interacts with its targets in a specific manner. In the case of COX-2, it acts as a selective inhibitor . The docking studies performed by AutoDock Vina demonstrated that the molecules were positioned as well as a crystallographic ligand in the COX-2 active site . For Mtb, it acts as a potent inhibitor .
Biochemical Pathways
The compound affects the arachidonic acid cascade, a key biochemical pathway. By inhibiting COX-2, it reduces the conversion of arachidonic acid to prostaglandins and other prostanoids . These substances play a role in many inflammatory processes, so their reduction can help alleviate inflammation, pain, and fever .
Pharmacokinetics
The compound’s potency against cox-2 and mtb suggests that it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .
Result of Action
The compound’s action results in significant activity against COX-2 and Mtb . For COX-2, it exhibits high potency and selectivity, which can lead to reduced inflammation, pain, and fever . For Mtb, it shows promising minimum inhibitory concentration (MIC) values, indicating its potential in inhibiting the growth of the bacteria .
Biochemical Analysis
Biochemical Properties
2-[4-(1-azepanylsulfonyl)phenyl]imidazo[1,2-a]pyridine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall biochemical processes within cells. For instance, this compound can bind to the active sites of enzymes, leading to inhibition of their catalytic activity. Additionally, it interacts with proteins involved in cell signaling pathways, modulating their function and influencing cellular responses .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. It can modulate the activity of key signaling molecules, leading to changes in cellular responses such as proliferation, differentiation, and apoptosis. Furthermore, it affects gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing the transcriptional activity of specific genes .
Molecular Mechanism
The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects by binding to specific biomolecules, including enzymes and receptors. It can inhibit enzyme activity by occupying the active site, preventing substrate binding and subsequent catalytic reactions. Additionally, it can activate or inhibit receptors, leading to downstream signaling events that alter cellular function. Changes in gene expression are also mediated through interactions with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. This compound has shown stability under various experimental conditions, with minimal degradation observed over extended periods. Long-term studies have indicated that it can induce sustained changes in cellular function, including alterations in cell signaling, gene expression, and metabolic activity. These temporal effects are crucial for understanding the potential therapeutic applications of this compound .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that low to moderate doses of this compound can produce beneficial effects, such as inhibition of disease progression and improvement in physiological functions. At high doses, toxic or adverse effects may be observed, including organ toxicity and disruption of normal cellular processes. Understanding the dosage effects is essential for determining the therapeutic window and ensuring the safe use of this compound in clinical settings .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound can modulate the activity of key metabolic enzymes, leading to changes in the production and utilization of metabolites. Additionally, it can influence the levels of specific metabolites by altering the expression of genes involved in metabolic pathways. These interactions are critical for understanding the overall impact of this compound on cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound can be actively transported across cell membranes by specific transporters, leading to its accumulation in certain cellular compartments. Additionally, it can bind to proteins that facilitate its distribution within tissues, influencing its localization and overall bioavailability. Understanding the transport and distribution mechanisms is essential for optimizing the therapeutic efficacy of this compound .
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may accumulate in the cytoplasm or other organelles, affecting various cellular processes. Understanding the subcellular localization is important for elucidating the precise mechanisms of action of this compound .
Properties
IUPAC Name |
2-[4-(azepan-1-ylsulfonyl)phenyl]imidazo[1,2-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c23-25(24,22-13-4-1-2-5-14-22)17-10-8-16(9-11-17)18-15-21-12-6-3-7-19(21)20-18/h3,6-12,15H,1-2,4-5,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UONDXVZFQBYCPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CN4C=CC=CC4=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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